Cas no 2229154-43-0 (tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate)
tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate
- tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate
- 2229154-43-0
- EN300-1901737
-
- Inchi: 1S/C15H23N3O3/c1-15(2,3)21-14(20)18(6)12(10-19)11-8-7-9-16-13(11)17(4)5/h7-10,12H,1-6H3
- InChI Key: SPCMQYDWYDVJHD-UHFFFAOYSA-N
- SMILES: O(C(N(C)C(C=O)C1=CC=CN=C1N(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 293.17394160g/mol
- Monoisotopic Mass: 293.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 62.7Ų
tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1901737-0.05g |
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate |
2229154-43-0 | 0.05g |
$1224.0 | 2023-09-18 | ||
| Enamine | EN300-1901737-0.1g |
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate |
2229154-43-0 | 0.1g |
$1283.0 | 2023-09-18 | ||
| Enamine | EN300-1901737-0.25g |
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate |
2229154-43-0 | 0.25g |
$1341.0 | 2023-09-18 | ||
| Enamine | EN300-1901737-0.5g |
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate |
2229154-43-0 | 0.5g |
$1399.0 | 2023-09-18 | ||
| Enamine | EN300-1901737-1.0g |
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate |
2229154-43-0 | 1g |
$1458.0 | 2023-06-01 | ||
| Enamine | EN300-1901737-2.5g |
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate |
2229154-43-0 | 2.5g |
$2856.0 | 2023-09-18 | ||
| Enamine | EN300-1901737-5.0g |
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate |
2229154-43-0 | 5g |
$4226.0 | 2023-06-01 | ||
| Enamine | EN300-1901737-10.0g |
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate |
2229154-43-0 | 10g |
$6266.0 | 2023-06-01 | ||
| Enamine | EN300-1901737-1g |
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate |
2229154-43-0 | 1g |
$1458.0 | 2023-09-18 | ||
| Enamine | EN300-1901737-5g |
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate |
2229154-43-0 | 5g |
$4226.0 | 2023-09-18 |
tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate
Recent Advances in the Study of tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate (CAS: 2229154-43-0)
The compound tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate (CAS: 2229154-43-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine and carbamate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.
One of the primary areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step reaction sequence starting from commercially available 2-(dimethylamino)pyridine, followed by selective alkylation and carbamate formation. This advancement is particularly significant for large-scale pharmaceutical production, where yield and purity are critical factors.
In addition to synthetic improvements, recent investigations have explored the pharmacological profile of tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. While the exact mechanism of action remains under investigation, these findings highlight its potential as a scaffold for developing targeted kinase inhibitors.
Another noteworthy development is the use of this compound as a key intermediate in the synthesis of more complex drug candidates. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in constructing novel heterocyclic compounds with enhanced bioactivity. The researchers successfully incorporated the pyridine-carbamate moiety into larger molecular frameworks, resulting in derivatives with improved pharmacokinetic properties.
Despite these promising findings, challenges remain in fully elucidating the compound's therapeutic potential. Current research is focused on addressing issues such as metabolic stability and selectivity. Future studies are expected to explore structure-activity relationships (SAR) to optimize its pharmacological profile further. Additionally, in vivo studies are needed to validate the preliminary in vitro results and assess the compound's safety and efficacy in animal models.
In conclusion, tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate (CAS: 2229154-43-0) represents a versatile and promising compound in chemical biology and drug discovery. Recent advancements in its synthesis and pharmacological evaluation underscore its potential as both a therapeutic agent and a valuable intermediate. Continued research in this area is likely to yield further insights and applications, contributing to the development of novel treatments for various diseases.
2229154-43-0 (tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)